tert-Butyl (6-formylpyridin-2-yl)carbamate
Cat. No. B153060
Key on ui cas rn:
956523-98-1
M. Wt: 222.24 g/mol
InChI Key: BNLOFXUVYJUBJM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08466176B2
Procedure details
To a solution of tert-butyl (6-formylpyridin-2-yl)carbamate (13.46 g, 60.57 mmol, 1 eq.) in 200 ml of THF cooled dot 0° C. was added NaBH4 (2.29 g, 60.57 mmol, 1 eq.) portion wise. The reaction was stirred at 0° C. for 1 h and quenched with sat. aqueous NH4Cl. The aqueous layer was extracted with DCM and the organics were combined, dried over MgSO4 and concentrated. The crude residue was purified by chromatography on silica gel to give tert-butyl [6-(hydroxymethyl)pyridin-2-yl]carbamate (9.95 g, 70% yield over 2 steps) as a clear viscous oil.
Yield
70%
Identifiers
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REACTION_CXSMILES
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[CH:1]([C:3]1[N:8]=[C:7]([NH:9][C:10](=[O:16])[O:11][C:12]([CH3:15])([CH3:14])[CH3:13])[CH:6]=[CH:5][CH:4]=1)=[O:2].[BH4-].[Na+]>C1COCC1>[OH:2][CH2:1][C:3]1[N:8]=[C:7]([NH:9][C:10](=[O:16])[O:11][C:12]([CH3:14])([CH3:13])[CH3:15])[CH:6]=[CH:5][CH:4]=1 |f:1.2|
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Inputs
Step One
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Name
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|
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Quantity
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13.46 g
|
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Type
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reactant
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Smiles
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C(=O)C1=CC=CC(=N1)NC(OC(C)(C)C)=O
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Name
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Quantity
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2.29 g
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Type
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reactant
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Smiles
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[BH4-].[Na+]
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Name
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Quantity
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200 mL
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Type
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solvent
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Smiles
|
C1CCOC1
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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0 °C
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Stirring
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Type
|
CUSTOM
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Details
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The reaction was stirred at 0° C. for 1 h
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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|
Details
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quenched with sat. aqueous NH4Cl
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EXTRACTION
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Type
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EXTRACTION
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Details
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The aqueous layer was extracted with DCM
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried over MgSO4
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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concentrated
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CUSTOM
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Type
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CUSTOM
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|
Details
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The crude residue was purified by chromatography on silica gel
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Outcomes
Product
Details
Reaction Time |
1 h |
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Name
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|
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Type
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product
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Smiles
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OCC1=CC=CC(=N1)NC(OC(C)(C)C)=O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 9.95 g | |
| YIELD: PERCENTYIELD | 70% | |
| YIELD: CALCULATEDPERCENTYIELD | 73.3% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
